Cas no 63909-21-7 (2-Octenenitrile)

• Product Name: 2-Octenenitrile
• CAS No: 63909-21-7
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 1662517
• PubChem ID: 54249989
• Update Time: 2025-04-21

2-Octenenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Octenenitrile
• oct-2-enenitrile
• DTXSID70710048
• AKOS017505809
• 63909-21-7

• Inchi： 1S/C8H13N/c1-2-3-4-5-6-7-8-9/h6-7H,2-5H2,1H3
• InChI Key： QWBRZUSTAZMOEF-UHFFFAOYSA-N
• SMILES： N#CC=CCCCCC

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles